Cas no 2418648-41-4 (3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2-methyl-5-(methylamino)benzoic acid)

• Product Name: 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2-methyl-5-(methylamino)benzoic acid
• CAS No: 2418648-41-4
• MF: C₂₈H₂₉N₃O₄
• MW: 471.547567129135
• CID: 5937894
• PubChem ID: 165776405
• Update Time: 2025-11-03

3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2-methyl-5-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26629322
• 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2-methyl-5-(methylamino)benzoic acid
• 2418648-41-4

• Inchi： 1S/C28H29N3O4/c1-18-24(27(32)33)15-19(29-2)16-26(18)30-11-13-31(14-12-30)28(34)35-17-25-22-9-5-3-7-20(22)21-8-4-6-10-23(21)25/h3-10,15-16,25,29H,11-14,17H2,1-2H3,(H,32,33)
• InChI Key： OSAMEYKEHCJMIA-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(C=C(C(=O)O)C=2C)NC)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.21580641g/mol
• Monoisotopic Mass: 471.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 82.1Ų

Additional information on 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2-methyl-5-(methylamino)benzoic acid

Research Briefing on 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2-methyl-5-(methylamino)benzoic acid (CAS: 2418648-41-4)

In recent years, the compound 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2-methyl-5-(methylamino)benzoic acid (CAS: 2418648-41-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The presence of both a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperazine moiety makes it a versatile intermediate for peptide synthesis and other bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and bioavailability. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its physicochemical properties. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing valuable insights into its mechanism of action.

One of the key findings from recent research is the compound's potential as a building block for the development of novel protease inhibitors. Its structural similarity to known inhibitors has prompted investigations into its efficacy against various proteases implicated in diseases such as cancer and viral infections. Preliminary in vitro studies have demonstrated moderate inhibitory activity, suggesting that further modifications could enhance its potency and selectivity.

Another area of interest is the application of this compound in targeted drug delivery systems. The Fmoc group, in particular, has been explored for its ability to facilitate the conjugation of therapeutic agents to carrier molecules, thereby improving their delivery to specific tissues or cells. Recent experiments have shown that the compound can be effectively linked to nanoparticles and antibodies, opening new avenues for personalized medicine.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its therapeutic potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of related pharmaceuticals.

In conclusion, 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2-methyl-5-(methylamino)benzoic acid (CAS: 2418648-41-4) represents a promising candidate for further research in chemical biology and drug development. Its unique structural attributes and versatile applications make it a valuable tool for scientists exploring new therapeutic strategies. Future studies should focus on optimizing its properties and expanding its utility in clinical settings.